BE“GHE Foundational & Exploratory

Check Availability & Pricing

Commercial Availability and Technical Guide: D-
N-Acetylgalactosamine-20

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: D-N-Acetylgalactosamine-180

Cat. No.: B15141381

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the commercial availability of D-N-
Acetylgalactosamine-180, a stable isotope-labeled monosaccharide crucial for various research
applications, including metabolic flux analysis, mass spectrometry-based glycan and
glycoprotein analysis, and as a tracer in drug development. This document details available
suppliers, quantitative product specifications, relevant biological pathways, and illustrative
experimental workflows.

Commercial Sourcing of D-N-Acetylgalactosamine-
180

The commercial availability of D-N-Acetylgalactosamine-180 is currently limited to specialized
chemical suppliers. Researchers can source this isotopically labeled compound from the

following providers:
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Table 1: Commercial Suppliers of D-N-Acetylgalactosamine-180. Data is subject to change and

should be confirmed with the supplier.

Experimental Protocols and Methodologies

While specific experimental protocols for D-N-Acetylgalactosamine-180 are often application-

dependent and developed in-house by research laboratories, the following methodologies for

related unlabeled compounds can be adapted for use with the 180O-labeled version.

General Procedure for Glycosylation Reactions

A general protocol for the synthesis of glycosides using N-acetyl galactosamine derivatives

involves the use of rare earth metal triflates as catalysts. For example, the glycosylation of a

per-acetylated GalNAc donor with an alcohol acceptor can be carried out in a dry solvent such

as 1,2-dichloroethane under a nitrogen atmosphere. The reaction mixture is refluxed for a

specified time, and progress is monitored by thin-layer chromatography (TLC). Upon
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completion, the reaction is quenched, and the product is purified using column
chromatography.[1][2]

Metabolic Labeling of O-GalNAc Glycoproteins

For the selective probing of O-GalNAc glycosylation, a metabolic labeling approach can be
employed. This involves introducing a modified GalNAc analog, which can be biosynthetically
incorporated into cellular glycoproteins. While the referenced protocol uses a caged precursor
of UDP-GalNAzMe, a similar strategy could be adapted using D-N-Acetylgalactosamine-180 to
trace the incorporation of GalNAc into glycoproteins via mass spectrometry. Cells are cultured
in a medium supplemented with the labeled monosaccharide for a defined period.
Subsequently, cell lysates are collected, and glycoproteins are enriched and analyzed by mass
spectrometry to identify and quantify the incorporation of the 180 label.

Biological Sighaling Pathways

D-N-Acetylgalactosamine is a key player in several critical biological pathways, most notably in
the biosynthesis of UDP-N-acetylgalactosamine (UDP-GalNAc) and the subsequent O-
GIcNAcylation of proteins.

UDP-GalNAc Biosynthetic Pathway

Uridine diphosphate N-acetylgalactosamine (UDP-GalNACc) is the activated sugar nucleotide
donor for the synthesis of O-glycans and other glycoconjugates. In most organisms, UDP-
GalNAc is synthesized from UDP-N-acetylglucosamine (UDP-GIcNAc) through the action of the
enzyme UDP-GIcNAc 4-epimerase.[3][4] UDP-GIcNAc itself is produced via the hexosamine
biosynthetic pathway.[5] A novel, direct biosynthetic pathway for UDP-GalNAc from
glucosamine-6-phosphate has also been identified in some thermophilic archaea.[3][4]
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Caption: UDP-GalNAc Biosynthesis Pathway
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O-GIcNAcylation Signaling Pathway

O-GlIcNAcylation is a dynamic post-translational modification where a single N-
acetylglucosamine (GIcNAc) molecule is attached to serine or threonine residues of nuclear
and cytoplasmic proteins. This process is catalyzed by O-GIcNAc transferase (OGT) using
UDP-GIcNACc as the sugar donor. The reverse reaction is catalyzed by O-GIcNAcase (OGA). O-
GIcNAcylation is a crucial regulator of numerous cellular processes, acting as a nutrient sensor
and modulating signaling pathways, transcription, and protein stability.[6][7][8] It often engages
in crosstalk with phosphorylation, competing for the same or adjacent sites on proteins.[7][9]
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Caption: O-GIcNAcylation Cycle
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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